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Introduction

Carbon monoxide (CO) is an endogenous gasotransmitter involved in a myriad of physiological
and pathological processes, including neurotransmission, inflammation, and cardiovascular
function.[1][2] The development of fluorescent probes has enabled the real-time detection and
imaging of CO in living systems, providing valuable insights into its complex roles.[1][3] "CO
probe 1" (COP-1) is a reaction-based fluorescent probe designed for the selective detection of
carbon monoxide.[2][4][5] This document provides a detailed experimental workflow for the
application of CO probe 1 in tissue samples, aimed at facilitating research into the spatial and
temporal dynamics of CO in a physiologically relevant context.

The detection mechanism of CO probe 1 relies on a palladium-mediated reaction. In the
presence of CO, Pd(ll) is reduced to Pd(0), which then catalyzes the cleavage of an allyl ether
protecting group from a fluorescein molecule.[6] This uncaging event results in a significant
“turn-on" fluorescence signal, allowing for the sensitive and selective imaging of CO.[6]

Quantitative Data Summary
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For reproducible and accurate results, careful optimization of experimental parameters is
crucial. The following tables summarize key quantitative data for the use of CO probe 1 in
tissue samples, compiled from various studies and general best practices for fluorescent probe

Imaging in tissues.
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Parameter

Recommended
Range/Value

Notes

Probe/Reagent

The optimal concentration

should be determined

CO probe 1 Concentration 1-10puM empirically to maximize signal-
to-noise ratio while minimizing
potential cytotoxicity.[6]
Typically used in equimolar

PdCl2 Concentration 1-10uM concentration to CO probe 1 to

facilitate the reaction.[6]

Stock Solution Solvent

Dimethyl sulfoxide (DMSO)

Prepare a concentrated stock
solution (e.g., 1-10 mM) in
anhydrous DMSO. Store
desiccated and protected from
light at -20°C.

Incubation

Incubation Time

30 - 60 minutes

The incubation time needs to
be optimized for sufficient
probe penetration into the
tissue slice without causing

significant cell death.

Incubation Temperature

Room Temperature (20-25°C)
or 37°C

Incubation at 37°C can
enhance enzymatic activity
and CO production but may
also reduce tissue viability over
longer periods. For acute live
tissue slices, experiments are
often conducted at room
temperature or physiological

temperature.

Incubation Buffer

Artificial Cerebrospinal Fluid
(aCSF) or Phosphate-Buffered

For live tissue imaging,

oxygenated aCSF is
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Saline (PBS)

recommended to maintain
tissue viability. The buffer
should be pH-adjusted and

osmolality-corrected.

Tissue Preparation

Tissue Slice Thickness

100 - 400 um for live imaging;

5 - 20 pm for fixed sections

Thicker slices are suitable for
two-photon microscopy to
image deeper into the tissue,
while thinner sections are used
for conventional confocal

microscopy.

Imaging Parameters

Excitation Wavelength (Aex)

~493 nm (for one-photon

For two-photon microscopy, a
longer wavelength (e.g., 780-
820 nm) should be used to

excitation) achieve deeper tissue
penetration and reduced
phototoxicity.
The emission spectrum
Emission Wavelength (Aem) ~517 nm corresponds to that of

fluorescein.

Imaging Modality

Confocal Microscopy or Two-

Photon Microscopy

Two-photon microscopy is
highly recommended for
imaging thicker tissue samples
due to its deeper penetration

and reduced light scattering.[7]

Experimental Protocols

This section details the methodologies for preparing different types of tissue samples and the

subsequent staining procedure with CO probe 1.

Protocol 1: Fresh-Frozen Tissue Sections

© 2026 BenchChem. All rights reserved.

4/11

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3786769/
https://www.benchchem.com/product/b606503/docs?utm_src=pdf-body#application-notes-and-protocols-for-co-probe-1-in-tissue-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

This protocol is suitable for rapid analysis and when preserving the native state of enzymes
that produce CO is critical.

Materials:

Freshly dissected tissue

e Optimal Cutting Temperature (OCT) compound
 |sopentane and liquid nitrogen or dry ice

o Cryostat

¢ Phosphate-Buffered Saline (PBS), pH 7.4

e CO probe 1 and PdClz stock solutions

e Mounting medium

Procedure:

o Tissue Freezing: Immediately after dissection, snap-freeze the fresh tissue in isopentane
pre-chilled with liquid nitrogen or dry ice. Embed the frozen tissue in OCT compound.

¢ Sectioning: Using a cryostat, cut tissue sections at a thickness of 10-20 um. Mount the
sections onto pre-coated microscope slides.

e Thawing and Fixation (Optional): Air-dry the sections for 30 minutes at room temperature.
For some applications, a brief fixation with 4% paraformaldehyde (PFA) in PBS for 10-15
minutes at room temperature may be performed, followed by washing with PBS. However,
for detecting endogenous CO production, avoiding fixation is preferable.

e Probe Incubation: Prepare the staining solution by diluting CO probe 1 and PdClI: to the final
concentration (e.g., 5 UM each) in PBS. Cover the tissue section with the staining solution
and incubate for 30-60 minutes at room temperature in a humidified chamber, protected from
light.

e Washing: Gently wash the sections three times with PBS to remove excess probe.
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Mounting and Imaging: Mount the sections with an aqueous mounting medium. Proceed
immediately to imaging using a confocal or two-photon microscope.

Protocol 2: Live Acute Tissue Slices

This protocol is ideal for studying dynamic changes in CO production in viable tissue.

Materials:

Anesthetized animal

Vibratome or tissue chopper

Ice-cold, oxygenated artificial cerebrospinal fluid (aCSF)
CO probe 1 and PdClIz stock solutions

Perfusion chamber for microscopy

Procedure:

Tissue Dissection and Slicing: Following institutional guidelines for animal care, anesthetize
the animal and perfuse transcardially with ice-cold, oxygenated aCSF. Rapidly dissect the
tissue of interest and prepare acute slices (100-400 um thick) using a vibratome in ice-cold,
oxygenated aCSF.

Recovery: Transfer the slices to a holding chamber containing oxygenated aCSF at room
temperature for at least 1 hour to allow for recovery.

Probe Loading: Transfer the slices to a new chamber containing oxygenated aCSF with the
desired final concentration of CO probe 1 and PdClz. Incubate for 30-60 minutes at room
temperature, protected from light.

Washing: Briefly wash the slices in fresh, oxygenated aCSF to remove the excess probe.

Imaging: Transfer a slice to a perfusion chamber on the microscope stage, continuously
superfused with oxygenated aCSF. Image using a two-photon microscope for optimal depth
penetration and reduced phototoxicity.
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Signaling Pathway and Experimental Workflow
Diagrams

To visualize the processes involved, the following diagrams are provided in the DOT language.

Mechanism of CO Probe 1

CO Probe 1 (Non-fluorescent) Pd(IlCI2 Carbon Monoxide (CO)
contains contains &educti%uction
Caged Fluorescein Allyl Ether Group Pd(0)

%elease %u‘ji-Trost Reactiorﬁjji-Trost Reaction
Fluorescein (Fluorescent) Cleaved Allyl Group

Click to download full resolution via product page

Caption: Mechanism of CO Probe 1 activation.
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Experimental Workflow for Live Tissue Slices
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:
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:
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:

Washing
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:

Two-Photon Microscopy
(Live Imaging)

Data Analysis
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Caption: Experimental Workflow for Live Tissue Slices.
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Heme Oxygenase (HO) Pathway for CO Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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